Cas no 458-45-7 (3-(3-Fluorophenyl)propionic acid)

3-(3-Fluorophenyl)propionic acid structure

458-45-7 structure

Product Name:3-(3-Fluorophenyl)propionic acid

CAS No:458-45-7

MF:C₉H₉FO₂

MW:168.164966344833

MDL:MFCD01310821

CID:37542

PubChem ID:2737489

Update Time:2025-04-18

3-(3-Fluorophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-Fluorophenyl)propionic acid
- 3-(3-fluorophenyl)propanoic acid
- 004851
- 3-(3-Fluoro-phenyl)-propionic acid
- 3-(3-Fluor-phenyl)-propionsaeure
- 3-(m-fluorophenyl)propanoic acid
- 3-Fluorohydrocinnamic acid
- 3-fluorophenylpropionic acid
- AC1MC7DZ
- AG-F-58474
- PubChem13947
- SBB010231
- ZERO
- ZERO/004851
- 3-Fluorobenzenepropanoic acid
- Benzenepropanoic acid,3-fluoro-
- UBLMRADOKLXLCD-UHFFFAOYSA-N
- 3-(3-Fluorophenyl) propionic acid
- STK689316
- 3-FLUORO-BENZENEPROPANOIC ACID
- Z185153196
- MFCD01310821
- 458-45-7
- CS-W017812
- W-200381
- BB 0217990
- GEO-01431
- AKOS000206785
- FT-0632160
- BENZENEPROPANOIC ACID, 3-FLUORO-
- AC-14115
- F0779
- PS-6446
- SY017727
- 3-(3-Fluorophenyl)propionic acid, 97%
- AM20040514
- EN300-24320
- DTXSID20372094
- AB08454
- SCHEMBL334758
- A826905
- DB-021628
- DTXCID20323127
- 626-825-1
- MDL： MFCD01310821
- Inchi： 1S/C9H9FO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-3,6H,4-5H2,(H,11,12)
- InChI Key： UBLMRADOKLXLCD-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CCC(=O)O

Computed Properties

Exact Mass: 168.05867
Monoisotopic Mass: 168.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 37.3

Experimental Properties

Color/Form: White crystals
Density: 1.222
Melting Point: 41.0 to 45.0 deg-C
Boiling Point: 119°C/0.4mmHg(lit.)
Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C
Refractive Index: 1.522
PSA: 37.3
LogP: 1.84290
Solubility: Not determined

3-(3-Fluorophenyl)propionic acid Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 22-37/38-41
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：R22;R37/38;R41
Safety Term：S26;S36
HazardClass：CORROSIVE

3-(3-Fluorophenyl)propionic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	009236-5g	3-(3-Fluorophenyl)propionic acid	458-45-7	98%	5g	￡55.00	2022-03-01
Fluorochem	009236-25g	3-(3-Fluorophenyl)propionic acid	458-45-7	98%	25g	￡182.00	2022-03-01
Chemenu	CM253063-10g	3-(3-Fluorophenyl)propionic acid	458-45-7	95+%	10g	$128	2021-06-16
Chemenu	CM253063-25g	3-(3-Fluorophenyl)propionic acid	458-45-7	95+%	25g	$257	2021-06-16
Chemenu	CM253063-100g	3-(3-Fluorophenyl)propionic acid	458-45-7	95+%	100g	$757	2021-06-16
TRC	F632288-50mg	3-(3-Fluorophenyl)propionic Acid	458-45-7		50mg	$ 50.00	2022-06-04
TRC	F632288-100mg	3-(3-Fluorophenyl)propionic Acid	458-45-7		100mg	$ 65.00	2022-06-04
TRC	F632288-500mg	3-(3-Fluorophenyl)propionic Acid	458-45-7		500mg	$ 80.00	2022-06-04
Apollo Scientific	PC2030-250mg	3-(3-Fluorophenyl)propanoic acid	458-45-7	98%	250mg	£10.00	2023-04-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R013757-1g	3-(3-Fluorophenyl)propionic acid	458-45-7	97%	1g	￥29	2024-05-23

3-(3-Fluorophenyl)propionic acid Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

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